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Compound Name:
Methyl 5-methylthiazole-2-

carboxylate

Cat. No.: B1300352 Get Quote

An In-depth Technical Guide to Methyl 2-
methylthiazole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-methylthiazole-5-

carboxylate, a heterocyclic compound with significant potential in various scientific and

medicinal fields. This document details its chemical properties, synthesis methodologies, and

known biological activities, presented in a format tailored for researchers and professionals in

drug development.

Core Molecular and Physicochemical Properties
Methyl 2-methylthiazole-5-carboxylate is a thiazole derivative with a methyl group at the 2-

position and a methyl carboxylate group at the 5-position.[1] Its fundamental properties are

summarized in the table below.
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Property Value Source

Chemical Formula C₆H₇NO₂S PubChem[2]

Molecular Weight 157.19 g/mol PubChem[1][2]

IUPAC Name
methyl 2-methyl-1,3-thiazole-5-

carboxylate
PubChem[2]

CAS Number 53233-90-2 PubChem[2]

Canonical SMILES CC1=NC=C(S1)C(=O)OC Smolecule[1]

InChI Key
WJPVCUYKYLWTPC-

UHFFFAOYSA-N
Smolecule[1]

XLogP3 1.5 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
3 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Exact Mass 157.01974964 Da PubChem[2]

Monoisotopic Mass 157.01974964 Da PubChem[2]

Topological Polar Surface Area 67.4 Å² PubChem[2]

Heavy Atom Count 10 PubChem[2]

Chemical Structure
The structure of Methyl 2-methylthiazole-5-carboxylate, featuring a five-membered thiazole

ring, is crucial to its chemical reactivity and biological activity.

Fig. 1: Chemical structure of Methyl 2-methylthiazole-5-carboxylate.

Synthesis Protocols
The primary method for synthesizing Methyl 2-methylthiazole-5-carboxylate and its derivatives

is the Hantzsch thiazole synthesis.[1] This reaction involves the condensation of an α-
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haloketone with a thioamide.[1]

Modified Hantzsch Thiazole Synthesis
A significant improvement over the traditional Hantzsch method, which often results in low

yields, involves the use of acetonitrile as a solvent and triethylamine as a base catalyst.[3] This

modification dramatically improves reaction yields and reproducibility.

Experimental Workflow:

Reactants

Reaction Conditions Product

Alkyl 4-halo-2-chloroacetoacetate

Acetonitrile

Thioacetamide

Triethylamine (≥2.5 equiv.) Reflux (82°C) ~1 hour Methyl 2-methylthiazole-5-carboxylate

Click to download full resolution via product page

Fig. 2: Workflow for the modified Hantzsch synthesis.

Detailed Protocol: A process for the production of alkyl 2-methylthiazole-5-carboxylates

involves contacting a solution of an alkyl 4-(halo)-2-chloroacetoacetate in acetonitrile with

thioacetamide.[3] Subsequently, an amine, preferably triethylamine, is added, and the reaction

mixture is heated at reflux until the reaction is substantially complete.[3] For instance, to a

solution of thioacetamide in acetonitrile, ethyl 2-chloro-4,4,4-trifluoroacetoacetate is added.[3]

After stirring at room temperature, triethylamine is slowly introduced, and the mixture is refluxed

for one hour.[3] The workup involves cooling, addition of water, extraction with a suitable

solvent like ether, and washing with dilute acid.[3]

Biological and Pharmacological Significance
Methyl 2-methylthiazole-5-carboxylate has demonstrated a range of biological activities,

making it a compound of interest for drug discovery and development.
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Antimicrobial, Antifungal, Antiviral, and Antitumor Properties: Studies have indicated that this

compound exhibits a broad spectrum of bioactivity.[1]

Enzyme Inhibition: It has been identified as an inhibitor of xanthine oxidase, an enzyme

involved in purine metabolism.[1] This suggests potential applications in conditions

associated with high uric acid levels.

Protein Stabilization: The compound has been investigated for its capacity to act as a

stabilizing agent for proteins.[1]

The biological activity of Methyl 2-methylthiazole-5-carboxylate is attributed to its ability to

interact with the active sites of various enzymes, thereby modulating biochemical pathways.[1]

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl 2-methylthiazole-5-carboxylate is associated with the following hazards:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or under a fume hood.

Conclusion
Methyl 2-methylthiazole-5-carboxylate is a versatile heterocyclic compound with a well-defined

chemical profile and established synthesis routes. Its diverse biological activities, particularly as

an enzyme inhibitor, underscore its potential as a lead compound in drug discovery programs.

Further research into its mechanism of action and structure-activity relationships is warranted

to fully exploit its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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